Journal Name:NDT & E International
Journal ISSN:0963-8695
IF:4.683
Journal Website:http://ees.elsevier.com/ndteint/
Year of Origin:1991
Publisher:Elsevier Ltd
Number of Articles Per Year:116
Publishing Cycle:Bimonthly
OA or Not:Not
Biocompatibility evaluation of electrospun Poly-L lactic Acid-chitosan immobilized with heparin as scaffold for vascular tissue repair
NDT & E International ( IF 4.683 ) Pub Date: 2023-06-21 , DOI: 10.1016/j.jsamd.2023.100594
Stroke is the second leading cause of death worldwide, disability, high morbidity, and mortality. One of the leading causes of infarct stroke is carotid stenosis. The postoperative narrowing of the carotid artery diameter is a common complication after primary arterial closure in carotid endarterectomy surgery. A biomaterial design that combines synthetic and natural polymers is a promising strategy for patching arterial closure. In this paper, the electrospinning process was employed and Poly-L Lactic Acid (PLLA) was used as a base material. Chitosan and heparin were added to increase the biocompatibility of the biomaterial. The electrospun PLLA-chitosan immobilized with heparin (C sample) had better characteristics than the pure electrospun PLLA. The fiber diameter decreased to a micrometer scale and the pore size fell and became narrower, resulting in a smoother surface. Fiber diameter results for each sample were 1312.66 nm, 486.29 nm and 387.87 nm. Thereby potentially reducing the activation of blood coagulation and inflammation. The ultimate tensile strength test result for each sample were 2.28 MPa, 3.61 MPa and 3.25 MPa, for elongation results were 12.05%, 17.39%, and 18.14%, aligned with those of the human carotid artery and indicating potential use in patch angioplasty applications. This scaffold nanofiber was declared non-haemolytic for the C sample was 1.13% and non-cytotoxic. Percent viability for each sample was 89.35%, 83.81% and 78.92%. The in vivo host tissue response was shown to decrease pro-inflammatory cytokine expressions. This research shows that the proposed PLLA-chitosan-heparin biomaterial has strong physical properties and can modify the inflammatory response. However, it requires additional biofunctional alterations to optimize its tissue engineering capabilities.
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Synergy of indium doping and hydrogenation for good-performance and high-mobility ZnO electrode films
NDT & E International ( IF 4.683 ) Pub Date: 2023-04-26 , DOI: 10.1016/j.jsamd.2023.100569
We successfully synthesized hydrogenated In-doped ZnO films with a low resistivity of 5 × 10−4 Ωcm and a good transmittance of 80% in the visible region. Furthermore, the electron mobility of the films achieves as high as 45.6 cm2/Vs, which is enhanced by more than 100% compared to the singly In-doped ZnO (IZO) and pristine ZnO films. The analysis of temperature-dependent mobility indicates lattice scattering as the dominant mechanism disturbing carrier transport in the hydrogenated film. According to the Drude model theory, the optical carrier concentration and mobility determined from plasma wavelength also exhibit a significant role of lattice defects. As a result, the reduction in lattice defects is demonstrated to remarkably enhance the mobility and transparent-conducting performance of the hydrogenated IZO films. Specifically, hydrogen passivation and compensation of indium doping significantly decrease Zn-related defects (vacancy and interstitial) as carrier traps and scattering centers in the films.
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Electrospun bimetallic Au–Pt/TiO2/BaFe12O19 nanofibers as promising photocatalysts driven by visible light: Synthesis and characterization
NDT & E International ( IF 4.683 ) Pub Date: 2023-03-31 , DOI: 10.1016/j.jsamd.2023.100559
Photocatalysis is considered to be one of the most promising strategies for reducing water pollution, a global issue that threatens the environment. The electro-spinning technique was used to synthesize Pt–Au/TiO2/BaFe12O19 nanofibers. The optical part of a Pt–Au/TiO2 nanocomposite was obtained by surface plasmon resonance (SPR), and the magnetic part was obtained by using BaFe12O19 nanoparticles synthesized through ultrasound waves and Ficus carica extracts. Fourier Transform Infrared spectroscopy (FT-IR), X-Ray Powder Diffraction (XRD), Dispersive Spectra analysis (EDS), Scanning Electron Microscope (SEM), high-resolution Transmission Electron Microscopy (HR-TEM), Brunauer–Emmett–Teller (BET), Vibrating Sample Magnetometer (VSM) and diffuse reflectance spectroscopy (DRS) have been employed to assess products. The photocatalytic performance of Pt/TiO2, Au/TiO2, nanocomposites and Pt–Au/TiO2 BaFe12O19 nanofibers was investigated under visible light. In the presence of changing parameters, such as dye type (azo dyes with different numbers of azo groups), concentration and pH, the highest decolorization has been achieved 95.2%, with the reaction rate coefficient of 0.0247 min−1 for Acid Red 14 by Pt–Au/TiO2 nanofibers. The results of this study clearly demonstrate that noble metals may increase dye degradation through the electron sink effect of Pt and the SPR effect of Au.
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Phase Stability of MoTe2 Obtained by Tellurization of Sputtered Molybdenum Oxide: The Influence of the Thickness and the Precursor Crystallinity
NDT & E International ( IF 4.683 ) Pub Date: 2023-07-13 , DOI: 10.1016/j.jsamd.2023.100595
1T´and 2H MoTe2 films were obtained by using isothermal close space tellurization of sputtered MoOx films onto amorphous fused silica or (100) oriented silicon substrates. The influence of the thickness and the crystalline state of the precursor thin films in the obtained phase was analyzed. With this aim, precursors films were sputtered with thickness ranging from 5 to 40 nm. From each thickness, one sample was annealed in air before the tellurization process, and the other was tellurized as sputtered. Misoriented and preferentially oriented crystals were found in all samples, according to grazing incidence and θ-2θ x-rays diffraction measurements, respectively. For samples prepared onto fused silica substrates, 1T´phase was favored for misoriented crystals except for the samples of highest thickness tellurized with the annealed thin films precursor. In the case of oriented crystals, they presented a rather different behavior with samples tellurized from annealed precursors preferring the 2H phase. Some experiments performed using crystalline silicon substrates, seems to indicate an important influence on the used substrate in the obtained phase. The control of the obtained MoTe2 phase is a relevant subject due to the potential emerging applications of both 1T´and 2H crystalline modifications in the context of topological superconductivity, fault-tolerant topological quantum computation, for example.
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Highly Electro-Conductive Thiophene and N-Methylpyrrole Functionalized Hyperbranched Polypropylenimine Tetramine-co-Poly(3-hexylthiophene-2,5-diyl) Donor Materials for Organic Solar Cells
NDT & E International ( IF 4.683 ) Pub Date: 2023-07-25 , DOI: 10.1016/j.jsamd.2023.100614
In this work, poly(3-hexylthiophene-2,5-diyl) (P3HT) chains were grown on the surface of thiophene functionalized polypropylenimine tetramine (PPI-TH) and N-methylpyrrole functionalized polypropylenimine tetramine (PPI-PY) using chemical oxidation polymerization. After growing the P3HT chains on the surface of PPI-TH and PPI-PY, the properties of the resulting co-polymers were compared with those of linear P3HT as reference. P3HT, poly(3-hexylthiophene-2,5-diyl)-co-thiophene functionalized polypropylenimine tetramine (P3HT-T), and poly(3-hexylthiophene-2,5-diyl)-co-N-methylpyrrole functionalized polypropylenimine tetramine (P3HT-P) were characterized by nuclear magnetic resonance (NMR), Fourier-transform infrared spectroscopy (FTIR), thermal gravimetric analysis (TGA), ultraviolet-visible spectroscopy (UV-Vis), scanning electron microscope (SEM), photoluminescence and electrochemical methods. P3HT-T and P3HT-P showed new imine bands on FTIR spectra, change in morphology and optical bandgaps, Stokes shifts, decrease in LUMO energy gap values, and increase in conductivity compared to P3HT. In addition, organic solar cells (OSCs) based on P3HT, P3HT-T, and P3HT-P as donor materials are discussed in this work. In comparison with P3HT based OSC, the P3HT-T and P3HT-P based OSCs have improved performance due to an increase in VOC and FF. Electrochemical impedance spectroscopy (EIS) and Tafel plots confirmed a reduction in charge recombination and increase in charge transport for P3HT-T and P3HT-P devices.
Detail
Renewable biopolymer-derived carbon–nickel oxide nanocomposite as an emerging electrode material for energy storage applications
NDT & E International ( IF 4.683 ) Pub Date: 2023-06-13 , DOI: 10.1016/j.jsamd.2023.100591
The high capacity electrode material design with rapid charging/discharging and long life capability has become a critical issue and main concern in recent years. Nickel oxide (NiO) has received much attention in the field of energy storage as a cathode electrode material owing to its layered structure with large spacing, crystal structure, and high specific surface area. In this study, the chitosan derived carbon–nickel oxide (CDC@NiO) nanocomposite was synthesized from a NiO nanoparticle precursor using a precipitation approach, and chitosan (a renewable biopolymer) was used as a carbon resource. The formation mechanism, structural behavior, and morphological properties were examined using various types of microscopic and spectroscopic characterization techniques. The design material was tested further as electrode material in an electrochemical half-cell and full cell symmetric assembly. In a three electrode system, the CDC@NiO nanocomposite exhibited satisfactory electrochemical performance with a high specific capacitance of around 1011.10 Fg−1 and better cyclic stability of 94.20% after 3000 cycles. In a two electrode symmetric supercapacitive system, the fabricated CDC@NiO delivered maximum Cs 88.30 Fg−1, stability with a higher power density of 7.84 Whkg−1 at an energy density of 133.05 Wkg−1. The fabricated CDC@NiO electrode material retains the cyclic stability of around 90% after 3500 consecutive charge/discharge cycles.
Detail
An insight into a novel calixarene-sensitized Calix@Nb2CTx/g-C3N4 MXene-based photocatalytic heterostructure: Fabrication, physicochemical, optoelectronic, and photoelectrochemical properties
NDT & E International ( IF 4.683 ) Pub Date: 2023-06-09 , DOI: 10.1016/j.jsamd.2023.100593
The development of highly efficient and cost-effective multifunctional photocatalysts is of current global interest because these photocatalysts have the potential to address the energy and water crisis. Herein, an efficient calixarene-based Calix@Nb2CTx/g-C3N4 (Cx–Nb–CN) photocatalyst was prepared through the formation of covalent bonds between the calixarene (Cx–COCl), g-C3N4 (CN), and Nb2CTx MXene. Enhanced optoelectronic and photoelectrochemical (PEC) properties were observed upon introducing Cx–COCl calixarene and Nb2CTx complexes to the g-C3N4 (CN) photocatalyst. The XPS valence band measurements demonstrated the narrowing of the energy band gap for the composites due to the downshifting and upshifting of the CB and VB, correspondingly. Due to the sensitization effect, the Cx–CN presented superior photocatalytic properties relative to the pristine CN. Moreover, reduced charge transfer resistance (Rct = 110.7 Ω cm2) and the highest photocurrent density (Jp = 7.95 mA/cm2) were observed for the Cx–Nb–CN–5 heterostructure. The Schottky-heterostructures Cx–Nb–CN–1, Cx–Nb–CN–3, and Cx–Nb–CN–5 presented high linear sweep current densities (JLSV) of 8.61, 12.39, 14.04 mA/cm2 signifying excellent light utilization and efficient separation of charge carriers, respectively. The fabricated photocatalyst exhibits excellent physicochemical and photocatalytic properties with the potential to facilitate host-guest complexation towards environmental detoxification and energy conversions.
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Metallic meta-biomaterials: A critical review of fatigue behaviors
NDT & E International ( IF 4.683 ) Pub Date: 2023-06-03 , DOI: 10.1016/j.jsamd.2023.100585
As an important subset of metamaterials with unprecedented combinations of favorable mechanical, mass transport and biological properties, meta-biomaterials have attracted much research interest recently because of their great potential in biomedical applications, especially in orthopedic tissue repair and replacement. Meta-biomaterials must withstand cyclic musculoskeletal loads after implantation when used in the bone repair or replacement; therefore, fatigue resistance is critical to ensure their long-term reliability. The topology-fatigue behavior relationship of meta-biomaterials needs to be investigated before their clinical application. This paper focuses on the fatigue behaviors of metallic meta-biomaterials for their potential application as bone substitutes and orthopedic implants and reviews the currently available results in this field. Technologies of meta-biomaterial fatigue behavior analysis and their features are initially introduced. Risk factors, including topological structures, base material types, manufacturing and posttreatment processes, loading profiles, tissue regeneration, and biodegradation, and their effects on the fatigue behaviors of metallic meta-biomaterials are systematically analyzed and summarized. Moreover, crack propagation and fatigue life prediction models, which characterize the fatigue behaviors of meta-biomaterials, are introduced to describe topology-fatigue behavior relationships. Research progress and limitations are discussed to provide a better understanding of the state-of-the-art trend and direction for future meta-biomaterial research.
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Albumin: Source, preparation, determination, applications, and prospects
NDT & E International ( IF 4.683 ) Pub Date: 2023-03-01 , DOI: 10.1016/j.jsamd.2023.100549
Albumin is a water-soluble protein that has attracted attention due to its characteristics, including biocompatibility, biodegradability, non-immunogenicity, long half-life, minimal toxicity, good stability, and good reactivity. These good characteristics make albumin can be applied in various fields. Albumin can be used in medical and pharmacy as drug delivery and infusion therapy. In addition, albumin is an agent to accelerate wound healing and antioxidant therapy. Albumin is also applied as a supporting material, a corrosion inhibitor, and a biosensor for analytical measurement purposes. The applications of albumin are reviewed in this article. This paper is also designed to summarize the albumin sources. Albumin is found in human serum, animals (i.e., cow, chicken, salmon, etc.), and plants (i.e., peanuts, sunflower, passion fruit, etc.) sources. Each region has its unique source of albumin to be explored. Various studies have reported albumin preparation and separation methods, including chromatography, solvent extraction, electrophoresis, and adsorption methods. The determination of albumin using spectroscopy and electrochemical methods is also described in this article. In addition, the challenges and prospects of albumin are also discussed.
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Design and fabrication of dust removal nanoarray structure on the surface of solar cell glass cover
NDT & E International ( IF 4.683 ) Pub Date: 2023-02-22 , DOI: 10.1016/j.jsamd.2023.100545
A nanoarray structure was constructed on the quartz glass cover surface, which had both strong dust removal ability and significant anti-reflection. Firstly, a structure model of dust removal nanoarray was established to investigate the effects of the structural parameters such as the period, the depth, and the duty ratio. Then a nanoarray structure was prepared on the glass surface with nano-imprinting and plasma etching, then modified with atomic layer deposition to adjust its structural parameters. The results show that the dust removal performance of the glass cover improved by about 14% after being constructed a 500-nm period nanoarray structure. As the etching time and the number of deposited layers increased, the dust removal performance first increased and then decreased. After 30 min etching and 50 layers of atomic deposition, the nanoarray improved the dust removal performance of the glass cover by about 45%. Moreover, this nanoarray structure also had an obvious anti-reflection function, improving the transmittance within 350–1100 nm of the glass cover by 0.63% before dust fall, by 1.23% after the dust fall at a 30° inclination angle, and by 1.51% at a 60° inclination angle.
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
工程技术3区 MATERIALS SCIENCE, CHARACTERIZATION & TESTING 材料科学:表征与测试2区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
11.10 78 Science Citation Index Science Citation Index Expanded Not
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